Cas no 157587-58-1 (1H-Benzimidazole-4,7-diol,1-methyl-)

• Product Name: 1H-Benzimidazole-4,7-diol,1-methyl-
• CAS No: 157587-58-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 107804
• PubChem ID: 22287701
• Update Time: 2025-04-18

1H-Benzimidazole-4,7-diol,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diol,1-methyl-
• 1-methylbenzimidazole-4,7-diol
• 1H-Benzimidazole-4,7-diol,1-methyl-(9CI)
• SCHEMBL2268104
• 1-Methyl-1H-benzo[d]imidazole-4,7-diol
• 157587-58-1

• Inchi： 1S/C8H8N2O2/c1-10-4-9-7-5(11)2-3-6(12)8(7)10/h2-4,11-12H,1H3
• InChI Key： ZTENTJNRKHDCMC-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=C1N(C)C=N2)O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.3Ų